Cas no 875534-29-5 (2-Deoxy-2-fluoro-5-carboxy-ß-D-arabinofuranosyl-6-methoxyadenine)

• Product Name: 2-Deoxy-2-fluoro-5-carboxy-ß-D-arabinofuranosyl-6-methoxyadenine
• CAS No: 875534-29-5
• MF: C₁₁H₁₁FN₄O₅
• MW: 298.227245569229
• CID: 4729833
• Update Time: 2025-05-21

2-Deoxy-2-fluoro-5-carboxy-ß-D-arabinofuranosyl-6-methoxyadenine Chemical and Physical Properties

Names and Identifiers

• 2-Deoxy-2-fluoro-5-carboxy-?-D-arabinofuranosyl-6-methoxyadenine
• 2-Deoxy-2-fluoro-5-carboxy-beta-D-arabinofuranosyl-6-methoxyadenine
• β-D-Arabinofuranuronic acid, 1,2-dideoxy-2-fluoro-1-(6-methoxy-9H-purin-9-yl)-
• 2-Deoxy-2-fluoro-5-carboxy-ß-D-arabinofuranosyl-6-methoxyadenine

• Inchi： 1S/C11H11FN4O5/c1-20-9-5-8(13-2-14-9)16(3-15-5)10-4(12)6(17)7(21-10)11(18)19/h2-4,6-7,10,17H,1H3,(H,18,19)/t4-,6-,7-,10+/m0/s1
• InChI Key： ZKNLWCVIELANPR-SXVXDFOESA-N
• SMILES： [C@@H]1(N2C3C(N=C2)=C(OC)N=CN=3)O[C@H](C(O)=O)[C@@H](O)[C@@H]1F

Experimental Properties

• Density: 1.91±0.1 g/cm3(Predicted)
• Melting Point: 158 °C (decomp)(Solv: water (7732-18-5))
• Boiling Point: 634.9±65.0 °C(Predicted)
• pka: 2.52±0.70(Predicted)

Additional information on 2-Deoxy-2-fluoro-5-carboxy-ß-D-arabinofuranosyl-6-methoxyadenine

Compound CAS No. 875534-29-5: 2-Deoxy-2-fluoro-5-carboxy-β-D-arabinofuranosyl-6-methoxyadenine

The compound with CAS No. 875534-29-5, known as 2-deoxy-2-fluoro-5-carboxy-β-D-arabinofuranosyl-6-methoxyadenine, is a highly specialized nucleoside analog with significant potential in the field of antiviral drug development. This molecule combines several structural features that make it unique and potentially effective in targeting specific viral enzymes, such as RNA-dependent RNA polymerase (RdRP) or other viral replication machinery. Recent studies have highlighted its potential as a broad-spectrum antiviral agent, particularly against emerging viral pathogens like coronaviruses and influenza viruses.

The structure of 2-deoxy-2-fluoro-5-carboxy-β-D-arabinofuranosyl-6-methoxyadenine is characterized by a β-D-arabinofuranosyl sugar moiety, which is a key determinant of its biological activity. The presence of a fluorine atom at the 2'-position and a methoxy group at the 6-position of the adenine base introduces steric and electronic modifications that enhance its stability and selectivity. Additionally, the carboxy group at the 5-position of the sugar ring contributes to its ability to interact with specific viral enzymes, making it a promising candidate for enzyme inhibition studies.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that 2-deoxy-2-fluoro-5-carboxy-β-D-arabinofuranosyl-6-methoxyadenine exhibits strong binding affinity to the active sites of several viral enzymes, including those from SARS-CoV-2. This suggests that the compound could potentially be developed into a novel antiviral therapy with high efficacy and minimal toxicity.

In addition to its antiviral potential, this compound has also been explored for its role in cancer treatment. Preclinical studies have demonstrated that it can inhibit the replication of oncogenic viruses and modulate cellular signaling pathways involved in tumor progression. The carboxy group at the 5-position plays a critical role in these activities, making it a focal point for further research.

The synthesis of 2-deoxy-2-fluoro-5-carboxy-β-D-arabinofuranosyl-6-methoxyadenine involves a multi-step process that requires precise control over stereochemistry and functional group transformations. Researchers have developed efficient synthetic routes using enzymatic methods and chemical modifications to ensure high yields and purity. These advancements have significantly contributed to the scalability of this compound for preclinical and clinical testing.

Moreover, this compound has been subjected to extensive pharmacokinetic studies to evaluate its bioavailability, metabolism, and excretion profiles. Early results indicate that it has favorable pharmacokinetic properties, making it suitable for oral or parenteral administration. However, further studies are required to optimize its delivery system and enhance its therapeutic index.

In conclusion, CAS No. 875534-29-5 (2-deoxy-2-fluoro-5-carboxy-beta-D-arabinofuranosyl-beta-L-fucose) represents a cutting-edge molecule with immense potential in virology and oncology. Its unique structural features, combined with recent research findings, position it as a leading candidate for developing next-generation therapeutics against viral infections and cancer. Continued research into its mechanisms of action, optimization of synthetic methods, and preclinical testing will be essential for translating this promising compound into clinical applications.